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Compound of Interest

Compound Name: Perylen-1-amine

Cat. No.: B1611252 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for Perylen-1-amine (CAS No. 35337-21-4)

was found during a comprehensive search of publicly available resources. The following guide

has been compiled using data from the parent compound, perylene, and a positional isomer, 3-

Perylenamine, as well as general safety information for polycyclic aromatic hydrocarbons

(PAHs) and aromatic amines. This document is intended for informational purposes for

research and development professionals and should be used as a supplement to, not a

replacement for, a formal risk assessment conducted by qualified safety professionals.

Chemical and Physical Properties
This table summarizes the available physical and chemical data for Perylen-1-amine and its

parent compound, perylene. Due to the lack of specific experimental data for Perylen-1-amine,

some values are based on the closely related 3-Perylenamine.
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Property
Perylen-1-amine / 3-
Perylenamine

Perylene

CAS Number 35337-21-4 / 20492-13-1 198-55-0

Molecular Formula C₂₀H₁₃N C₂₀H₁₂

Molecular Weight 267.33 g/mol 252.31 g/mol

Appearance Not specified (likely a solid) Brown solid[1]

Melting Point
220-230 °C (for 3-

Perylenamine)[2]
276-279 °C[3]

Boiling Point
530 °C at 760 mmHg (for 3-

Perylenamine)[2][4]
>350 °C (sublimes)[5]

Density
1.347 g/cm³ (for 3-

Perylenamine)[2][4]
1.28 g/cm³ (predicted)[5]

Solubility in Water Low (expected) 4.0 x 10⁻⁴ mg/L at 25°C[5]

Octanol-Water Partition

Coefficient (log Kow)

5.4 (XLogP3 for 3-

Perylenamine)[6]
6.04[5]

Flash Point
306 °C (for 3-Perylenamine)[2]

[4]
230 °C (predicted)[5]

Hazard Identification and Toxicological Information
As a derivative of a polycyclic aromatic hydrocarbon and an aromatic amine, Perylen-1-amine
should be handled as a potentially hazardous substance. The toxicological properties have not

been thoroughly investigated. The hazards of the parent compound, perylene, and the general

hazards of aromatic amines are summarized below.
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Hazard Category Perylene
General Hazards of
Aromatic Amines

Acute Toxicity Data not available.

Can be toxic if inhaled,

ingested, or absorbed through

the skin.

Skin Corrosion/Irritation Not classified as a skin irritant.
Can cause skin irritation and

sensitization.

Eye Damage/Irritation
Not classified as an eye

irritant.

Can cause serious eye

irritation or damage.

Respiratory Sensitization Data not available.
May cause respiratory

irritation.

Germ Cell Mutagenicity Data not available.

Some aromatic amines are

known or suspected

mutagens.

Carcinogenicity

Perylene and its derivatives

may be carcinogenic[1]. Some

PAHs are reasonably expected

to be carcinogens[7].

Many aromatic amines are

known or suspected

carcinogens.

Reproductive Toxicity Data not available.
Data varies widely depending

on the specific compound.

Specific Target Organ Toxicity

(Single Exposure)
Data not available.

May cause respiratory

irritation.

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available.

Prolonged or repeated

exposure may cause damage

to organs, particularly the liver

and bladder.

Aspiration Hazard Not applicable (solid). Not applicable.

Experimental Protocols: Safe Handling and
Personal Protective Equipment
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Given the unknown specific toxicity of Perylen-1-amine, a cautious approach to handling is

essential. The following protocols are based on best practices for handling potentially

hazardous research chemicals.

3.1. Engineering Controls

Ventilation: All work with Perylen-1-amine, including weighing and solution preparation,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Containment: Use of a glove box is recommended for handling larger quantities or for

procedures with a high potential for aerosolization.

3.2. Personal Protective Equipment (PPE)

Hand Protection: Wear nitrile or other chemically resistant gloves. Double gloving is

recommended.[8] Change gloves immediately if contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a splash hazard.[8]

Skin and Body Protection: A lab coat should be worn at all times. For procedures with a

higher risk of exposure, a disposable coverall is recommended.[9][10]

Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

[9]

3.3. Handling and Storage

Handling: Avoid creating dust. Use appropriate tools for handling the solid material.

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, well-ventilated area

away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
4.1. First Aid Measures
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[11][12] Seek medical attention

if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11][12] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

4.2. Spill and Leak Procedures

Small Spills: Wearing appropriate PPE, carefully scoop up the solid material, trying to

minimize dust generation. Place in a sealed container for disposal. Clean the spill area with a

suitable solvent and then with soap and water.

Large Spills: Evacuate the area. Do not attempt to clean up the spill unless you are trained to

do so. Contact your institution's environmental health and safety department.

Visualization of Safety Workflow
The following diagram illustrates a logical workflow for handling a research chemical with

unknown hazards, such as Perylen-1-amine.
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Workflow for Handling Potentially Hazardous Research Chemicals
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Caption: A flowchart outlining the key safety steps for handling a research chemical with

unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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